Cas no 115041-55-9 (Acetamide,N-[4-[[3-[4-(phenylmethyl)-1-piperidinyl]propyl]sulfonyl]phenyl]-)
![Acetamide,N-[4-[[3-[4-(phenylmethyl)-1-piperidinyl]propyl]sulfonyl]phenyl]- structure](https://www.kuujia.com/scimg/cas/115041-55-9x300.png)
115041-55-9 structure
Product Name:Acetamide,N-[4-[[3-[4-(phenylmethyl)-1-piperidinyl]propyl]sulfonyl]phenyl]-
CAS No:115041-55-9
Molecular Formula:C23H30N2O3S
Molecular Weight:414.5609
CID:146697
PubChem ID:3087545
Acetamide,N-[4-[[3-[4-(phenylmethyl)-1-piperidinyl]propyl]sulfonyl]phenyl]- Properties
Names and Identifiers
-
- Acetamide,N-[4-[[3-[4-(phenylmethyl)-1-piperidinyl]propyl]sulfonyl]phenyl]-
- N-[4-[3-(4-benzylpiperidin-1-yl)propylsulfonyl]phenyl]acetamide
- N-(4-((3-(4-(Phenylmethyl)-1-piperidinyl)propyl)sulfonyl)phenyl)acetamide
- DTXSID20150935
- Acetamide, N-(4-((3-(4-(phenylmethyl)-1-piperidinyl)propyl)sulfonyl)phenyl)-
- 115041-55-9
- BRN 5156615
-
- InChIKey: YBJWYTHKCATNIU-UHFFFAOYSA-N
- Inchi: InChI=1S/C23H30N2O3S/c1-19(26)24-22-8-10-23(11-9-22)29(27,28)17-5-14-25-15-12-21(13-16-25)18-20-6-3-2-4-7-20/h2-4,6-11,21H,5,12-18H2,1H3,(H,24,26)
- SMILES: C1(CC2CCN(CCCS(C3C=CC(NC(=O)C)=CC=3)(=O)=O)CC2)C=CC=CC=1
Computed Properties
- Exact Mass: 414.1979
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 8
- Monoisotopic Mass: 414.19771400g/mol
- Heavy Atom Count: 29
- Complexity: 594
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.4
- Topological Polar Surface Area: 74.9Ų
Experimental Properties
- PSA: 66.48
Acetamide,N-[4-[[3-[4-(phenylmethyl)-1-piperidinyl]propyl]sulfonyl]phenyl]- Related Literature
-
Kannan Vignesh,Dev Kumar Yadav,D. D. Wadikar,A. D. Semwal Sustainable Food Technol., 2024,2, 32-47
-
Philippe B. Green,Zhibo Wang,Philip Sohn,Christian J. Imperiale,Oleksandr Voznyy,Mark W. B. Wilson J. Mater. Chem. C, 2020,8, 12068-12074
-
Marta G. Avello,Stéphane Golling,Lai Truong-Phuoc,Loïc Vidal,Thierry Romero,Vasiliki Papaefthimiou,Nathalie Gruber,Michael J. Chetcuti,Frédéric R. Leroux,Morgan Donnard,Vincent Ritleng,Cuong Pham-Huu,Christophe Michon Chem. Commun., 2023,59, 1537-1540
-
Subhashree P. Dash,Alok K. Panda,Sagarika Pasayat,Rupam Dinda,Ashis Biswas,Edward R. T. Tiekink,Yogesh P. Patil,M. Nethaji,Werner Kaminsky,Subhadip Mukhopadhyay,Sujit K. Bhutia Dalton Trans., 2014,43, 10139-10156
-
Preety Vatsyayan,Christian Iffelsberger,Carmen C. Mayorga-Martinez,Frank-Michael Matysik Anal. Methods, 2016,8, 6847-6855
-
8. Preparation of gelatin/Fe3O4 composite scaffolds for enhanced and repeatable cancer cell ablationNaoki Kawazoe J. Mater. Chem. B, 2016,4, 5664-5672
-
Sanjay Singh Negi,Aswathy Thareparambil Venugopalan,Thirumalaiswamy Raja,Anand Pal Singh RSC Adv., 2014,4, 57087-57097
-
Viljar Palmre,Enn Lust,Alar Jänes,Mihkel Koel,Anna-Liisa Peikolainen,Janno Torop,Urmas Johanson,Alvo Aabloo J. Mater. Chem., 2011,21, 2577-2583
115041-55-9 (Acetamide,N-[4-[[3-[4-(phenylmethyl)-1-piperidinyl]propyl]sulfonyl]phenyl]-) Related Products
- 110-12-3(5-Methyl-2-hexanone)
- 3047-32-3((3-Ethyloxetan-3-yl)methanol)
- 332-80-9(1-Methyl-L-histidine)
- 75-80-9(Tribromoethyl alcohol)
- 122-07-6((2,2-dimethoxyethyl)(methyl)amine)
- 3027-05-2(1,4-Diacetylpiperazine-2,5-dione)
- 456-42-8(1-(chloromethyl)-3-fluorobenzene)
- 3486-67-7(Palmatine)
- 2388-32-1(2-Chloroquinoline-4-carbonyl chloride)
- 3558-24-5(1-methyl-2-phenyl-1H-indole)
Recommended suppliers
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Gold Member
CN Supplier
Bulk
http://www.runyanpharma.com/IndexEN.htm

Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Synrise Material Co. Ltd.
Gold Member
CN Supplier
Bulk

Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Gold Member
CN Supplier
Reagent
http://www.chongdachem.com

Jincang Pharmaceutical (Shanghai) Co., LTD.
Gold Member
CN Supplier
Reagent
